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Dryobalanone Dryobalanone
Brand Name: Vulcanchem
CAS No.: 17939-10-5
VCID: VC0101271
InChI: InChI=1S/C30H50O3/c1-20(2)9-8-15-30(33,19-31)22-12-17-28(6)21(22)10-11-24-27(5)16-14-25(32)26(3,4)23(27)13-18-29(24,28)7/h9,21-24,31,33H,8,10-19H2,1-7H3/t21-,22+,23+,24-,27+,28-,29-,30-/m1/s1
SMILES: CC(=CCCC(CO)(C1CCC2(C1CCC3C2(CCC4C3(CCC(=O)C4(C)C)C)C)C)O)C
Molecular Formula: C30H50O3
Molecular Weight: 458.7 g/mol

Dryobalanone

CAS No.: 17939-10-5

Main Products

VCID: VC0101271

Molecular Formula: C30H50O3

Molecular Weight: 458.7 g/mol

Dryobalanone - 17939-10-5

CAS No. 17939-10-5
Product Name Dryobalanone
Molecular Formula C30H50O3
Molecular Weight 458.7 g/mol
IUPAC Name (5R,8R,9R,10R,13R,14R,17S)-17-[(2S)-1,2-dihydroxy-6-methylhept-5-en-2-yl]-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C30H50O3/c1-20(2)9-8-15-30(33,19-31)22-12-17-28(6)21(22)10-11-24-27(5)16-14-25(32)26(3,4)23(27)13-18-29(24,28)7/h9,21-24,31,33H,8,10-19H2,1-7H3/t21-,22+,23+,24-,27+,28-,29-,30-/m1/s1
Standard InChIKey UFJPCTSKTPSJTK-SGAOCFLWSA-N
Isomeric SMILES CC(=CCC[C@@](CO)([C@H]1CC[C@@]2([C@@H]1CC[C@H]3[C@]2(CC[C@@H]4[C@@]3(CCC(=O)C4(C)C)C)C)C)O)C
SMILES CC(=CCCC(CO)(C1CCC2(C1CCC3C2(CCC4C3(CCC(=O)C4(C)C)C)C)C)O)C
Canonical SMILES CC(=CCCC(CO)(C1CCC2(C1CCC3C2(CCC4C3(CCC(=O)C4(C)C)C)C)C)O)C
PubChem Compound 12309393
Last Modified Nov 11 2021
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